![molecular formula C17H16N2O4 B2859328 N'-(1,3-benzodioxol-5-yl)-N-[(4-methylphenyl)methyl]oxamide CAS No. 433243-17-5](/img/structure/B2859328.png)
N'-(1,3-benzodioxol-5-yl)-N-[(4-methylphenyl)methyl]oxamide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Description
Scientific Research Applications
Role in Modulating Compulsive Behavior
Research has identified the potential role of certain compounds in modulating compulsive behaviors, such as compulsive food consumption, through their effects on orexin receptors. For instance, studies have explored the effects of various orexin receptor antagonists in a binge eating model in female rats, shedding light on the underlying neural mechanisms that could also be relevant to understanding the action of N'-(1,3-benzodioxol-5-yl)-N-[(4-methylphenyl)methyl]oxamide. These findings suggest that selective antagonism at specific orexin receptors could offer novel pharmacological treatments for compulsive behaviors, potentially including those influenced by N'-(1,3-benzodioxol-5-yl)-N-[(4-methylphenyl)methyl]oxamide (Piccoli et al., 2012).
Anticancer Potential
Several studies have focused on the synthesis and evaluation of various benzamide derivatives and related compounds for their anticancer activities. These investigations have led to the discovery of compounds with significant antitumor activities, showcasing the therapeutic potential of benzamide derivatives in cancer treatment. Such research underscores the possibility that N'-(1,3-benzodioxol-5-yl)-N-[(4-methylphenyl)methyl]oxamide may also possess anticancer properties, warranting further exploration (Zhou et al., 2008); (Ravinaik et al., 2021).
Enzyme Inhibition for Medicinal Chemistry
The synthesis and biological evaluation of benzamide derivatives have been explored for their potential applications in medicinal chemistry, particularly in enzyme inhibition. Such compounds have been tested against various enzyme targets, revealing their potential to bind to nucleotide protein targets. This suggests that N'-(1,3-benzodioxol-5-yl)-N-[(4-methylphenyl)methyl]oxamide could also have relevance in the field of medicinal chemistry as an enzyme inhibitor, with potential therapeutic applications (Saeed et al., 2015).
Antimicrobial Properties
Research into the synthesis and antimicrobial screening of thiazole-based heterocycles, including benzamide derivatives, has demonstrated the potential of these compounds to exhibit considerable antibacterial and antifungal activities. This line of research indicates that N'-(1,3-benzodioxol-5-yl)-N-[(4-methylphenyl)methyl]oxamide may also possess antimicrobial properties, making it a candidate for further study in the context of developing new antimicrobial agents (Desai et al., 2016).
properties
IUPAC Name |
N'-(1,3-benzodioxol-5-yl)-N-[(4-methylphenyl)methyl]oxamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C17H16N2O4/c1-11-2-4-12(5-3-11)9-18-16(20)17(21)19-13-6-7-14-15(8-13)23-10-22-14/h2-8H,9-10H2,1H3,(H,18,20)(H,19,21) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
CGDZTHFMAMJBEE-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=CC=C(C=C1)CNC(=O)C(=O)NC2=CC3=C(C=C2)OCO3 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C17H16N2O4 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
312.32 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
N'-(1,3-benzodioxol-5-yl)-N-[(4-methylphenyl)methyl]oxamide |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.